Cas no 1236001-15-2 (2-(5-bromopyridin-2-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(5-bromopyridin-2-yl)-2,2-difluoroethan-1-ol
• CAS No: 1236001-15-2
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• MDL: MFCD28039415
• CID: 4564127
• PubChem ID: 68626907
• Update Time: 2025-06-12

2-(5-bromopyridin-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)-2,2-difluoroethan-1-ol
• 2-Pyridineethanol, 5-bromo-beta,beta-difluoro-
• SCHEMBL3396791
• GOFUGGMMYAMTII-UHFFFAOYSA-N
• AKOS025211747
• EN300-1933580
• 1236001-15-2
• 2-(5-bromopyridin-2-yl)-2,2-difluoroethanol

• MDL： MFCD28039415
• Inchi： 1S/C7H6BrF2NO/c8-5-1-2-6(11-3-5)7(9,10)4-12/h1-3,12H,4H2
• InChI Key： GOFUGGMMYAMTII-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(CO)(F)F

Computed Properties

• Exact Mass: 236.96008g/mol
• Monoisotopic Mass: 236.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Additional information on 2-(5-bromopyridin-2-yl)-2,2-difluoroethan-1-ol

Introduction to 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol (CAS No. 1236001-15-2)

2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol (CAS No. 1236001-15-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring a bromopyridine moiety and difluoromethyl group, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol is defined by its bromine-substituted pyridine ring and the presence of two fluorine atoms on the ethyl group. These structural features contribute to its stability and reactivity, making it an attractive starting material for synthetic transformations and derivatization processes. The compound's ability to form stable intermediates and its reactivity with various functional groups have been extensively studied, leading to the development of novel derivatives with enhanced pharmacological properties.

In recent years, 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol has been investigated for its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound possesses significant biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that derivatives of 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The antimicrobial activity of 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol has also been explored. In vitro studies have shown that certain derivatives of this compound are effective against a range of bacterial and fungal pathogens. This makes it a promising candidate for the development of new antimicrobial agents, which are urgently needed to combat the growing threat of antibiotic resistance.

In the realm of cancer research, 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol has shown potential as an anticancer agent. Studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, one study found that a derivative of 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol selectively inhibited the activity of the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The synthetic accessibility of 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol is another factor contributing to its importance in medicinal chemistry. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and electrophilic addition. These synthetic routes allow for the efficient preparation of large quantities of the compound and its derivatives, facilitating further research and development efforts.

In addition to its potential therapeutic applications, 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol has also been studied for its use as a probe molecule in biochemical assays. The unique electronic properties of the bromopyridine moiety and difluoromethyl group make it an excellent candidate for fluorescence-based assays and other analytical techniques. This versatility has led to its use in various research settings to study protein-protein interactions, enzyme kinetics, and other biological processes.

The safety profile of 2-(5-Bromopyridin-2-yl)-2,2-difluoroethan-1-ol is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, ongoing research is necessary to fully understand its safety profile and potential side effects in humans.

In conclusion, 2-(5-Bromopyridin-2-y l)- ₂₂ -difluoroethan - ₁ - ol (CAS No . ₁₂₃₆₀₀₁ - ₁₅ - ₂) strong > represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its biological activity , synthetic accessibility , and safety profile , make it an attractive candidate for further investigation . As research continues , it is likely that new derivatives and applications will emerge , further expanding the potential impact of this compound on human health . p >